Cas no 866813-25-4 (3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

3-(4-Ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one is a structurally complex quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its multi-substituted aromatic framework, featuring ethoxy, dimethoxy, and methoxyphenylmethyl groups, confers distinct electronic and steric properties, making it a valuable intermediate for drug discovery. The compound's rigid heterocyclic core and functional group diversity suggest utility in targeting specific biological pathways, particularly in the development of kinase inhibitors or receptor modulators. Its well-defined synthetic route allows for precise modifications, enabling structure-activity relationship studies. The compound's stability and solubility profile further enhance its suitability for experimental and preclinical investigations.
3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one structure
866813-25-4 structure
Product Name:3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
CAS No:866813-25-4
MF:C28H27NO6
MW:473.51708817482
CID:5779025
PubChem ID:2137947
Update Time:2025-05-22

3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxybenzyl)quinolin-4(1H)-one
    • F1605-0401
    • 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-[(2-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
    • 866813-25-4
    • AKOS001830913
    • 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-[(2-methoxyphenyl)methyl]quinolin-4-one
    • 4(1H)-Quinolinone, 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-[(2-methoxyphenyl)methyl]-
    • 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
    • Inchi: 1S/C28H27NO6/c1-5-35-20-12-10-18(11-13-20)27(30)22-17-29(16-19-8-6-7-9-24(19)32-2)23-15-26(34-4)25(33-3)14-21(23)28(22)31/h6-15,17H,5,16H2,1-4H3
    • InChI Key: KUGSKWWCXGYEKC-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C(C(C(C3C=CC(=CC=3)OCC)=O)=CN(CC3C=CC=CC=3OC)C=2C=1)=O)OC

Computed Properties

  • Exact Mass: 473.18383758g/mol
  • Monoisotopic Mass: 473.18383758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 74.3Ų

Experimental Properties

  • Density: 1.236±0.06 g/cm3(Predicted)
  • Boiling Point: 658.1±55.0 °C(Predicted)
  • pka: 1.03±0.70(Predicted)

3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Pricemore >>

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3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Related Literature

Additional information on 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866813-25-4)

3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866813-25-4) is a synthetic organic compound with a complex molecular structure. This compound belongs to the class of dihydroquinolinone derivatives, which are known for their diverse biological activities and applications in pharmaceutical research. The presence of multiple methoxy and ethoxy groups in its structure enhances its potential for interaction with biological targets, making it a subject of interest in drug discovery and development.

The compound's molecular formula and structural features have been extensively studied to understand its physicochemical properties. Researchers have focused on its solubility, stability, and bioavailability, which are critical factors for its potential therapeutic applications. Recent studies have explored its role as a kinase inhibitor, a topic that has gained significant attention in the context of cancer research and precision medicine. This aligns with the growing demand for targeted therapies that minimize side effects and improve patient outcomes.

In the realm of medicinal chemistry, 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one has been investigated for its potential to modulate specific enzyme pathways. Its unique structure allows it to bind selectively to certain protein targets, which is a key area of interest for researchers developing small-molecule drugs. The compound's mechanism of action is often compared to other quinolinone derivatives, a class of compounds that have shown promise in treating various diseases.

The synthesis of 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. These processes are optimized to achieve high yield and purity, which are essential for its use in preclinical studies. The compound's spectroscopic data, such as NMR and mass spectrometry profiles, are well-documented, providing valuable insights for quality control and analytical purposes.

From a commercial perspective, 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one is available as a research chemical for academic and industrial laboratories. Its applications span across drug discovery, biochemical assays, and pharmacological studies. The compound is often referenced in patent literature, highlighting its potential as a lead compound for developing new therapeutics. This has led to increased interest from biotech companies and pharmaceutical firms seeking innovative solutions for unmet medical needs.

Environmental and safety considerations are also paramount when working with 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one. Proper handling, storage, and disposal protocols are recommended to ensure compliance with laboratory safety standards. While the compound is not classified as hazardous under current regulations, adherence to good laboratory practices (GLP) is essential to mitigate any potential risks.

In conclusion, 3-(4-ethoxybenzoyl)-6,7-dimethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866813-25-4) represents a fascinating area of research in organic chemistry and pharmacology. Its unique structural attributes and potential biological activities make it a valuable tool for scientists exploring new frontiers in drug development. As the scientific community continues to uncover its full potential, this compound is likely to remain a topic of interest in both academic and industrial settings.

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